Cas no 1158750-91-4 (Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate)

Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate is a spirocyclic compound featuring a diazaspiro[4.5]decane core with a ketone functionality at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 7-nitrogen. This structure is valuable in synthetic organic chemistry, particularly in the development of pharmacologically active molecules, due to its rigid spirocyclic framework and versatile reactivity. The Boc group enhances stability and facilitates selective deprotection, making it suitable for stepwise synthetic strategies. Its well-defined stereochemistry and functional group compatibility make it a useful intermediate for constructing complex heterocycles or peptidomimetics in medicinal chemistry and drug discovery applications.

Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate structure

1158750-91-4 structure

Product Name:Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate

CAS No:1158750-91-4

MF:C₁₃H₂₂N₂O₃

MW:254.325383663177

MDL:MFCD11227061

CID:834640

PubChem ID:71304662

Update Time:2025-06-07

Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate
- AK140924
- 2,?7-?diazaspiro[4.5]?decane-?7-?carboxylic acid, 3-?oxo-?, 1,?1-?dimethylethyl ester
- 2,7-diazaspiro[4.5]decane-7-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester
- MB09843
- CM10637
- FCH1628121
- 7-Boc-2,7-diazaspiro[4.5]decan-3-one
- AX8281134
- ST2407667
- Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate
- MDL： MFCD11227061
- Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-6-4-5-13(9-15)7-10(16)14-8-13/h4-9H2,1-3H3,(H,14,16)
- InChI Key： TXCCTNIYGSOUBI-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC2(CC(NC2)=O)C1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 362
Topological Polar Surface Area: 58.6

Experimental Properties

Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (5.8 g/l) (25 º C),

Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate Pricemore >>

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Alichem	A289000231-5g	tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate	1158750-91-4	95%	5g	$1068.20	2023-09-04
abcr	AB441476-1 g	tert-Butyl 3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate; .	1158750-91-4		1g	€437.40	2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T92580-25mg	tert-Butyl3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate	1158750-91-4	-	25mg	¥328.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T92580-100mg	tert-Butyl3-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate	1158750-91-4	-	100mg	¥778.0	2023-09-06
TRC	B701925-50mg	tert-Butyl 3-Oxo-2,7-diazaspiro[4.5]decane-7-carboxylate	1158750-91-4		50mg	$ 50.00	2022-06-06
TRC	B701925-100mg	tert-Butyl 3-Oxo-2,7-diazaspiro[4.5]decane-7-carboxylate	1158750-91-4		100mg	$ 95.00	2022-06-06
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